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Compound of Interest

Compound Name: 2,4,6-Trifluorobenzonitrile-15N

Cat. No.: B15556061 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the safe disposal of

2,4,6-Trifluorobenzonitrile-¹⁵N, a fluorinated benzonitrile derivative. Adherence to these

protocols is critical for minimizing environmental impact and protecting personnel from potential

hazards.

Immediate Safety and Handling Precautions
2,4,6-Trifluorobenzonitrile is classified as a hazardous substance, and its handling requires

strict adherence to safety protocols. The ¹⁵N isotope is a stable, non-radioactive isotope of

nitrogen, so no radiological precautions are necessary. The primary risks are associated with

the chemical's toxicity and irritant properties.

Key Hazards:

Causes skin and serious eye irritation.[1]

May be harmful if swallowed, in contact with skin, or inhaled.

May cause respiratory irritation.[2]

Personal Protective Equipment (PPE): Before handling the compound, ensure the following

PPE is worn:
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Protective gloves (e.g., nitrile rubber)

Protective clothing

Eye and face protection (e.g., safety glasses with side-shields or goggles)[1]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust or vapors.[1]

Quantitative Data Summary
For quick reference, the key physical and chemical properties of 2,4,6-Trifluorobenzonitrile are

summarized in the table below.

Property Value

Molecular Formula C₇H₂F₃¹⁵N

Molecular Weight ~158.09 g/mol

Appearance White solid

Melting Point 57 - 61 °C / 134.6 - 141.8 °F[1]

Boiling Point No data available

Solubility No data available

Flash Point Not applicable

Step-by-Step Disposal Protocol
The disposal of 2,4,6-Trifluorobenzonitrile-¹⁵N must be carried out in accordance with

institutional guidelines and local, state, and federal regulations. The following is a general

experimental protocol for its safe disposal.

Materials:

Appropriate Personal Protective Equipment (PPE)
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Chemical-resistant waste container, clearly labeled

Inert absorbent material (e.g., sand, vermiculite, or commercial absorbent pads)

Sealable bags for contaminated materials

Procedure:

Containerize Waste:

Place all solid waste, including empty containers and contaminated articles (e.g., weigh

boats, spatulas), into a designated, leak-proof, and clearly labeled hazardous waste

container.

For solutions, absorb the liquid with an inert absorbent material and place the saturated

absorbent into the solid waste container.

Decontaminate Surfaces:

Wipe down all surfaces that may have come into contact with the chemical using a

suitable solvent (e.g., acetone or ethanol), followed by soap and water.

Place all contaminated cleaning materials (e.g., wipes, gloves) into the designated

hazardous waste container.

Labeling:

Ensure the hazardous waste container is accurately labeled with the full chemical name

("2,4,6-Trifluorobenzonitrile-¹⁵N"), the quantity of waste, and the appropriate hazard

warnings (e.g., "Toxic," "Irritant").

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from incompatible materials such as strong oxidizing

agents and strong bases.[1][2]

Final Disposal:
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Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[1] Do not attempt to dispose of this chemical down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2,4,6-

Trifluorobenzonitrile-¹⁵N.
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Preparation

Waste Containment

Decontamination

Final Steps

Start: Identify Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Place Solid Waste in
Labeled Container

Clean Contaminated Surfaces
and Equipment

Absorb Liquid Waste with
Inert Material

Transfer Saturated Absorbent
to Solid Waste Container

Dispose of Cleaning Materials
in Waste Container

Seal and Store Waste Container
in Designated Area

Arrange for EHS/
Contractor Pickup

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2,4,6-Trifluorobenzonitrile-¹⁵N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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